Cas no 1105189-06-7 (1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol)

• Product Name: 1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol
• CAS No: 1105189-06-7
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• MDL: MFCD11986822
• CID: 4680108
• PubChem ID: 33678925
• Update Time: 2025-06-09

1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol
• 1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole-2-thiol
• 1-(2-methoxyethyl)-5-(4-methylphenyl)imidazole-2-thiol
• 1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol

• MDL： MFCD11986822
• Inchi： 1S/C13H16N2OS/c1-10-3-5-11(6-4-10)12-9-14-13(17)15(12)7-8-16-2/h3-6,9H,7-8H2,1-2H3,(H,14,17)
• InChI Key： UPDJCKRWRZDJNI-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC(C)=CC=2)N1CCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Topological Polar Surface Area: 56.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol

Introduction to 1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol (CAS No. 1105189-06-7)

1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol, with the CAS number 1105189-06-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazole-thiol class, characterized by its unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of 1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol incorporates a 1H-imidazole core, which is a well-known heterocyclic aromatic system widely studied for its biological activity. The presence of a thiol group at the 2-position and an alkoxy-substituted ethyl group at the 1-position, along with a methylphenyl ring at the 5-position, contributes to its distinct chemical behavior and reactivity.

In recent years, there has been a growing interest in imidazole derivatives due to their potential therapeutic effects. The thiol group in this compound is particularly noteworthy, as it can participate in various biochemical interactions, including redox processes and metal binding. These properties make it a valuable scaffold for designing novel drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

One of the most compelling aspects of 1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol is its versatility in drug design. The combination of the imidazole ring and the thiol group allows for selective binding to biological targets, such as enzymes and receptors, which are critical in modulating cellular processes. This has led to extensive research into its potential applications in treating conditions like cancer, neurodegenerative diseases, and autoimmune disorders.

Recent studies have highlighted the compound's role in modulating enzyme activity. For instance, researchers have found that it can inhibit certain kinases by competing with ATP binding sites, thereby disrupting signaling pathways involved in cell proliferation and survival. This mechanism has been particularly promising in preclinical trials for oncology applications.

The alkoxy-substituted ethyl group in the molecule also contributes to its pharmacological profile by enhancing solubility and bioavailability. This feature is crucial for drug development, as it ensures that the compound can be effectively absorbed and utilized by the body. Additionally, the methylphenyl ring provides steric hindrance and electronic modulation, further fine-tuning its interaction with biological targets.

In vitro studies have demonstrated that 1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol exhibits potent antioxidant properties. The thiol group acts as a reducing agent, neutralizing reactive oxygen species (ROS) that can cause cellular damage. This antioxidant activity has implications for treating oxidative stress-related diseases, such as Alzheimer's disease and cardiovascular disorders.

The compound's ability to cross the blood-brain barrier has also been an area of focus. Preliminary research suggests that it can penetrate this barrier effectively, making it a viable candidate for central nervous system (CNS) drug delivery. This capability is particularly important for treating neurological conditions where target specificity is essential.

Another exciting aspect of 1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol is its potential role in antimicrobial applications. The thiol group can interact with bacterial cell membranes, disrupting their integrity and leading to cell death. This mechanism has been explored in developing novel antibiotics to combat drug-resistant strains of bacteria.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Researchers have also explored greener synthetic routes to minimize environmental impact while maintaining high efficiency.

The pharmacokinetic properties of 1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol have been thoroughly investigated to understand its absorption, distribution, metabolism, excretion (ADME) profile. These studies have provided valuable insights into how the compound behaves within the body and how it can be optimized for therapeutic use.

In conclusion, 1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol (CAS No. 1105189-06-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable it to interact with various biological targets, making it a promising candidate for treating a wide range of diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, solidifying its importance in modern drug development.